Cas no 918643-56-8 (N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine)

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine structure
918643-56-8 structure
Product Name:N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine
CAS No:918643-56-8
MF:C16H27BN2O3
MW:306.208184480667
MDL:MFCD06797989
CID:857493
PubChem ID:17998906
Update Time:2024-10-26

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine
    • Dimethyl-{3-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yloxy]-propyl}-amine
    • DIMETHY(3-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-22-YLOXY]PROPYL)AMINE
    • 2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronicacid,pinacolester
    • 2-(3-N,N-Dimethylaminopropoxy)pyridine-5-boronic acid, pinacol ester
    • 6-(3-N,N-Dimethylamino-propoxy)pyridine-3-boronic acid pinacol ester
    • 6-[3-(Dimethylamino)propoxy]pyridine-3-boronic acid pinacol ester
    • N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)pyridin-2-yl)oxy)propan-1-amine
    • N,N-dimethyl-3-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxypropan-1-amine
    • N,N-Dimethyl-3-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]oxy]-1-propanamine (ACI)
    • 2-(3-N,N-Dimethylamino-propoxy)-pyridine-5-boronic acid pinacol ester
    • N,N-Dimethyl-3-{[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxy}propan-1-amine
    • dimethyl-(3-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yloxy]-propyl)-amine, AldrichCPR
    • 2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid pinacol ester
    • AS-48765
    • AKOS015950049
    • DTXSID00592132
    • N,N-dimethyl-3-{[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxy}propane-1-amine
    • CS-0173903
    • 2-(3-N,N-Dimethylamino-propoxy)pyridine-5-boronic acid, pinacol ester
    • 2-(3-N,N-Dimethylamino-propoxy)-pyridine-5-boronic acid pinacol ester
    • A860208
    • 918643-56-8
    • N,N-dimethyl-3-{[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]oxy}-1-propanamine
    • QWJUJXPYTLOKRL-UHFFFAOYSA-N
    • SCHEMBL306428
    • DIMETHYL(3-{[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL]OXY}PROPYL)AMINE
    • 6-(3-dimethylaminopropoxy)-pyridine-3-boronic acid pinacol ester
    • FD10026
    • dimethyl-{3-[5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)pyrid-2-yloxy]propyl}amine
    • N,N-dimethyl-3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)propan-1-amine
    • MFCD06797989
    • J-523254
    • AB29746
    • 2-(3-N,N-Dimethylaminopropoxy)pyridine-5-boronic acid pinacol ester
    • MDL： MFCD06797989
    • Inchi： 1S/C16H27BN2O3/c1-15(2)16(3,4)22-17(21-15)13-8-9-14(18-12-13)20-11-7-10-19(5)6/h8-9,12H,7,10-11H2,1-6H3
    • InChI Key： QWJUJXPYTLOKRL-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NC(=CC=2)OCCCN(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 306.21100
  • Monoisotopic Mass: 306.2114729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.82000
  • LogP: 1.71130

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Pricemore >>

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N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Production Method

Production Method 1

1248399-37-2 1248399-37-2
61676-62-8 61676-62-8
918643-56-8 918643-56-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  10 min, -78 °C; 4 h, 18 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of 1,3-dihydroimidazo[4,5-c]cinnolin-2-ones for the treatment and prevention of cancer
, World Intellectual Property Organization, , ,

Production Method 2

1248399-37-2 1248399-37-2
61676-62-8 61676-62-8
918643-56-8 918643-56-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  10 min, -78 °C; 4 h, 18 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of cinnolin-4-amine compounds as ATM kinase inhibitors and their use in treating cancer
, World Intellectual Property Organization, , ,

Production Method 3

1248399-37-2 1248399-37-2
61676-62-8 61676-62-8
918643-56-8 918643-56-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C; -78 °C → rt; overnight, rt
Reference
Process for preparation of hydrazino group-containing compound
, World Intellectual Property Organization, , ,

Production Method 4

1248399-37-2 1248399-37-2
73183-34-3 73183-34-3
918643-56-8 918643-56-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  14 h, 108 °C
1.2 Reagents: Water
Reference
Substituted quinolinopyrrolidone compound as ATM inhibitor and application
, World Intellectual Property Organization, , ,

Production Method 5

1248399-37-2 1248399-37-2
61676-62-8 61676-62-8
918643-56-8 918643-56-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  -78 °C
Reference
Preparation of imidazo[4,5-c]quinoline compounds and their use as ATM kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 6

1248399-37-2 1248399-37-2
61676-62-8 61676-62-8
918643-56-8 918643-56-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  10 min, -78 °C; -78 °C → rt; 2 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of 8-[6-[3-(amino)propoxy]-3-pyridyl]-1-isopropyl-imidazo[4,5-c]quinolin-2-one derivatives as selective modulators of ataxia telangiectasia mutated (ATM) kinase for the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 7

1248399-37-2 1248399-37-2
61676-62-8 61676-62-8
918643-56-8 918643-56-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  10 min, -78 °C; 4 h, 18 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Imidazo[4,5-c]quinolin-2-one derivatives as ATM kinase inhibitors and their preparation and use for the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 8

1248399-37-2 1248399-37-2
73183-34-3 73183-34-3
918643-56-8 918643-56-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  14 h, 108 °C
1.2 Reagents: Water
Reference
Preparation of quinoline imidazole compound and application thereof
, World Intellectual Property Organization, , ,

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Raw materials

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Preparation Products

N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Related Literature

918643-56-8 (N,N-Dimethyl-3-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine) Related Products

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